Cas no 1538979-07-5 ([(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine)

• Product Name: [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine
• CAS No: 1538979-07-5
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD21286072
• CID: 4783432
• Update Time: 2025-06-12

[(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-chloropyridin-4-yl)methyl](propan-2-yl)amine
• [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine

• MDL： MFCD21286072
• Inchi： 1S/C9H13ClN2/c1-7(2)12-5-8-3-4-11-6-9(8)10/h3-4,6-7,12H,5H2,1-2H3
• InChI Key： GINYSDHYLLEBHP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9

Additional information on [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine

Introduction to [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1538979-07-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the presence of a (3-Chloropyridin-4-yl)methyl moiety combined with a propan-2-ylamine side chain, imparts unique chemical and biological properties that make it a valuable candidate for further investigation. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and its relevance in contemporary research.

The structural framework of [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine consists of a pyridine ring substituted at the 3-position with a chlorine atom, which is further connected to a methyl group. This methyl group is, in turn, linked to a propan-2-ylamine moiety. The presence of the chlorine atom at the 3-position of the pyridine ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in synthetic chemistry, where such compounds can serve as intermediates in the development of more complex molecules.

The propan-2-ylamine side chain adds another layer of functionality to the molecule. Propan-2-ylamine is an amine derivative with a branched alkyl chain, which can influence both the solubility and reactivity of the compound. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical interactions, making them valuable in drug design and development. The combination of these features in [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine suggests potential applications in medicinal chemistry and pharmacology.

In recent years, there has been growing interest in pyridine-based compounds due to their diverse biological activities. Pyridine derivatives have been extensively studied for their roles as pharmacophores in various therapeutic agents. For instance, compounds containing the pyridine scaffold have shown promise in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine may contribute to its unique pharmacological profile, making it a potential lead compound for drug discovery.

The synthesis of [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine involves several key steps that highlight its synthetic utility. The introduction of the chlorine atom at the 3-position of the pyridine ring can be achieved through chlorination reactions, which are well-established in organic chemistry. Subsequent nucleophilic substitution reactions can then be employed to introduce the methyl group and the propan-2-ylamine moiety. These synthetic strategies are not only efficient but also scalable, making it feasible to produce larger quantities of the compound for research purposes.

The biological activity of [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, studies have suggested that this compound may interact with targets related to inflammation and pain management. Additionally, its structural features make it a candidate for developing kinase inhibitors, which are crucial in cancer therapy. These findings underscore the importance of this compound in advancing our understanding of disease mechanisms and developing new therapeutic strategies.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine and its biological targets. Advanced computational techniques allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. These methods have significantly accelerated the drug discovery process by providing insights into molecular interactions that would otherwise require extensive experimental work.

In conclusion, [(3-Chloropyridin-4-yl)methyl](propan-2-yl)amine (CAS number 1538979-07-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Furthermore, its biological activity suggests promising applications in drug development for various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methods, compounds like [(3-Chloropyridin -4 - yl)methyl](propan - 2 - yl)amine will continue to play a crucial role in advancing chemical biology and medicinal chemistry.